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Compound of Interest

Compound Name:
2-Dimethylamino-6-

fluorobenzonitrile

Cat. No.: B1301773 Get Quote

Essential Safety and Handling Guide for 2-
Dimethylamino-6-fluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 2-Dimethylamino-6-fluorobenzonitrile (CAS No. 96994-73-9). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Dimethylamino-6-fluorobenzonitrile is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[1] All

laboratory personnel must use appropriate personal protective equipment (PPE) when handling

this compound.[1][2]
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3]

Protects against splashes and

aerosols that can cause

serious eye irritation.[1]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber).[4][5]

Prevents skin contact, as the

substance is harmful upon

dermal absorption.[1] Inspect

gloves before use and change

them frequently, especially if

contamination is suspected.[1]

[5]

Skin and Body Protection Laboratory coat.
Protects against accidental

skin exposure.[5]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or

aerosols may be generated,

use a NIOSH-approved

respirator.[3][4]

Prevents inhalation of harmful

dust or vapors.[1]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial to prevent exposure and accidents.

Engineering Controls:

Ventilation: Always handle 2-Dimethylamino-6-fluorobenzonitrile in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[4][6]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[7][8]

Handling Procedures:

Avoid Contact: Do not get the chemical in the eyes, on the skin, or on clothing.[1]
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Hygiene Practices: Wash hands thoroughly after handling.[1][5] Do not eat, drink, or smoke

in the laboratory.[1][5]

Aerosol Prevention: Conduct procedures that may generate dust or aerosols within a fume

hood to prevent inhalation.[4]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][7]

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 2-Dimethylamino-6-fluorobenzonitrile and contaminated materials is

critical to prevent environmental contamination and ensure safety.

Waste Disposal:

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[7][9] Do not dispose of down the drain.[8][10]

Contaminated PPE: Contaminated gloves, clothing, and other disposable materials should

be collected in a designated, labeled hazardous waste container.[10]

Spill and Decontamination Procedures:

Small Spills: For minor spills, use an inert absorbent material to soak up the substance.[1][8]

Collect the material in a suitable, closed container for disposal.[1][7]

Decontamination: Wash the spill area with soap and water.[6]

Contaminated Clothing: Take off contaminated clothing and wash it before reuse.[1][2]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1][11]

If on Skin

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[1]

[9]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][9]

If Swallowed
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.[1][9]
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Safe Handling Workflow for 2-Dimethylamino-6-fluorobenzonitrile

Preparation

Handling

Disposal & Decontamination

Emergency Response

Assess Hazards & Risks

Select & Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Engineering Controls are Functional
(Fume Hood, Eyewash, Safety Shower)

Handle in Fume Hood

Proceed with work

Avoid Inhalation, Ingestion & Contact

Practice Good Hygiene
(Wash Hands, No Food/Drink)

Segregate Chemical Waste

After completion

Dispose in Labeled, Approved Containers

Decontaminate Work Area & Equipment

For next use

In Case of Exposure or Spill

Follow First Aid Procedures Notify Supervisor & EHS

Click to download full resolution via product page

Caption: Logical workflow for safely handling 2-Dimethylamino-6-fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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